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Compound of Interest

Compound Name: Heliantriol B2

Cat. No.: B1673040

For Immediate Release

This technical guide provides an in-depth analysis of the physicochemical properties and
biological activities of Heliantriol B2, a pentacyclic triterpene of interest to researchers in
natural product chemistry, pharmacology, and drug development. This document summarizes
its known physical and chemical characteristics, outlines general experimental methodologies
for their determination, and explores its mechanism of cytotoxic action.

Physicochemical Properties

Heliantriol B2, with the CAS Number 61229-18-3, is classified as a triterpenoid.[1]
Triterpenoids are a class of organic compounds derived from six isoprene units.[1] The
fundamental physicochemical properties of Heliantriol B2 are detailed in Table 1.
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Property Value Source
Molecular Formula C30H5003 [1]
Average Molecular Weight 458.7162 g/mol [1]
Monoisotopic Molecular

Weight 458.375995466 g/mol [1]
Melting Point 300-301 °C [1]
Optical Rotation [a]D +8 (c, 0.4 in CHCI3) [1]
XlogP3-AA (Estimated) 7.70 [2]
Water Solubility Not Available [1]
Boiling Point Not Available

pKa Not Available

Experimental Protocols

While specific experimental details for the characterization of Heliantriol B2 are not extensively
published, the following sections describe generalized, standard protocols for determining the
key physicochemical parameters of solid organic compounds like triterpenoids.

Melting Point Determination

The melting point of a solid organic compound is a crucial indicator of its purity. Pure crystalline
solids typically exhibit a sharp melting point range of 0.5-1.0°C. The presence of impurities
generally leads to a depression and broadening of the melting range. A common method for
determining the melting point is the capillary tube method.

Methodology:

« Asmall, finely powdered sample of the compound is packed into a thin-walled capillary tube,
sealed at one end.

e The capillary tube is attached to a thermometer and placed in a heating apparatus, such as a
Thiele tube or a modern digital melting point apparatus.
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e The sample is heated slowly and evenly.

e The temperature at which the substance begins to melt (the first appearance of liquid) and
the temperature at which it becomes completely liquid are recorded as the melting point
range.

Optical Rotation Measurement

Optical activity, the ability of a chiral compound to rotate the plane of polarized light, is
measured using a polarimeter. The specific rotation is a characteristic property of a chiral
molecule.

Methodology:

A solution of the compound with a known concentration is prepared in a suitable solvent
(e.g., chloroform for Heliantriol B2).

The polarimeter tube is filled with the solution, ensuring no air bubbles are present.

Plane-polarized light is passed through the sample.

The observed angle of rotation (a) is measured.

The specific rotation ([a]) is calculated using the formula: [a] = o/ (¢ % |) where:
o a is the observed rotation.
o cis the concentration of the solution in g/mL.

o |is the path length of the polarimeter tube in decimeters.

Biological Activity and Signaling Pathway

Heliantriol B2 has demonstrated significant cytotoxic activity against human leukemic cell
lines, specifically NB4 and K562.[3] Its mechanism of action involves the induction of both
apoptosis and necrosis.[3] Key events in its cytotoxic pathway include the overproduction of
Reactive Oxygen Species (ROS) and a decrease in the mitochondrial transmembrane potential
(AWYm).[3]
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Based on these findings, a putative signaling pathway for the cytotoxic effects of Heliantriol B2
can be proposed.
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Caption: Proposed cytotoxic signaling pathway of Heliantriol B2 in leukemic cells.

This document provides a foundational understanding of Heliantriol B2 for scientific
professionals. Further research is warranted to fully elucidate its therapeutic potential and
detailed mechanisms of action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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